2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid

• IUPAC Name: 2-methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid
• InChI: InChI=1S/C13H14N4O3/c1-8-3-4-10(5-11(8)13(19)20)16-12(18)9(2)17-7-14-6-15-17/h3-7,9H,1-2H3,(H,16,18)(H,19,20)
• InChI Key: OPHQLUAFNHUHJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)N2C=NC=N2)C(=O)O
• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol

Description

2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid, also known as MTAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of benzoic acid and has been shown to have a variety of biochemical and physiological effects that make it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The exact mechanism of action of 2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, it has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA. This inhibition can lead to a variety of different biochemical and physiological effects, including the suppression of cell growth and division.
Biochemical and Physiological Effects:
2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid has been shown to have a number of different biochemical and physiological effects in the body. For example, it has been shown to inhibit the growth and division of cancer cells, and may be useful in the development of new cancer therapies. It has also been shown to have anti-inflammatory effects, and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, it has been shown to have immunomodulatory effects, and may be useful in the treatment of autoimmune diseases such as multiple sclerosis.

Advantages and Limitations for Lab Experiments

2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid has a number of advantages as a tool for scientific research. For example, it is relatively easy to synthesize, and is readily available from a number of different commercial sources. Additionally, it has a relatively low toxicity profile, and has been shown to be well-tolerated in animal studies. However, there are also some limitations to its use. For example, it can be difficult to obtain high-quality crystals of 2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid, which can make it challenging to perform certain types of experiments. Additionally, it can be relatively expensive to use in large-scale experiments.

Future Directions

There are a number of different future directions for research on 2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid. For example, researchers may continue to investigate its potential applications in the treatment of cancer and other diseases. Additionally, there may be opportunities to develop new drugs and therapies based on its mechanism of action. Finally, researchers may continue to explore its potential as a tool for studying the molecular mechanisms of disease, and for investigating the role of various enzymes in cellular metabolism.

Synthesis Methods

2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid can be synthesized using a variety of methods, including the reaction of 2-methyl-5-amino benzoic acid with 1,2,4-triazole-1-carboxylic acid, followed by acylation with 2-bromoacetyl chloride. Other methods include the reaction of 2-methyl-5-amino benzoic acid with 1,2,4-triazole-1-carboxylic acid, followed by acylation with 2-chloroacetic acid, or the reaction of 2-methyl-5-amino benzoic acid with 1,2,4-triazole-1-carboxylic acid, followed by acylation with 2-bromopropionyl chloride.

Scientific Research Applications

2-Methyl-5-[2-(1,2,4-triazol-1-yl)propanoylamino]benzoic acid has been shown to have a number of potential applications in scientific research. For example, it has been used as a tool for studying the molecular mechanisms of cancer, as well as for investigating the role of various enzymes in cellular metabolism. It has also been used in studies of the immune system, as well as in the development of new drugs and therapies for a variety of different diseases.